2-(benzylsulfonyl)-N-(2,5-dimethoxyphenyl)acetamide

• Molecular Formula: C17H19NO5S
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 2-benzylsulfonyl-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C17H19NO5S/c1-22-14-8-9-16(23-2)15(10-14)18-17(19)12-24(20,21)11-13-6-4-3-5-7-13/h3-10H,11-12H2,1-2H3,(H,18,19)
• InChI Key: SYBWFDVEASWZIV-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CS(=O)(=O)CC2=CC=CC=C2
• solubility: 3.1 [ug/mL]

Description

2-(benzylsulfonyl)-N-(2,5-dimethoxyphenyl)acetamide, also known as BZS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BZS is a white crystalline powder that is soluble in organic solvents and is commonly used in laboratory experiments.

Mechanism of Action

The mechanism of action of 2-(benzylsulfonyl)-N-(2,5-dimethoxyphenyl)acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in cellular processes such as DNA synthesis and cell division. This inhibition leads to the suppression of tumor growth and the induction of cell death in cancer cells.
Biochemical and Physiological Effects:
2-(benzylsulfonyl)-N-(2,5-dimethoxyphenyl)acetamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the activity of certain enzymes involved in DNA synthesis, and reduce the production of inflammatory cytokines. Additionally, 2-(benzylsulfonyl)-N-(2,5-dimethoxyphenyl)acetamide has been shown to have analgesic properties, making it a potential candidate for the treatment of pain.

Advantages and Limitations for Lab Experiments

2-(benzylsulfonyl)-N-(2,5-dimethoxyphenyl)acetamide has several advantages as a chemical compound for laboratory experiments. It is relatively easy to synthesize and is readily available. Additionally, 2-(benzylsulfonyl)-N-(2,5-dimethoxyphenyl)acetamide has been extensively studied and its properties are well understood. However, one limitation of 2-(benzylsulfonyl)-N-(2,5-dimethoxyphenyl)acetamide is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several potential future directions for research on 2-(benzylsulfonyl)-N-(2,5-dimethoxyphenyl)acetamide. One area of interest is the development of 2-(benzylsulfonyl)-N-(2,5-dimethoxyphenyl)acetamide derivatives with improved potency and selectivity for specific types of cancer cells. Additionally, further studies are needed to fully understand the mechanism of action of 2-(benzylsulfonyl)-N-(2,5-dimethoxyphenyl)acetamide and its potential applications in the treatment of inflammatory diseases. Finally, research on the safety and toxicity of 2-(benzylsulfonyl)-N-(2,5-dimethoxyphenyl)acetamide is also needed to ensure its safe use in laboratory experiments.

Synthesis Methods

2-(benzylsulfonyl)-N-(2,5-dimethoxyphenyl)acetamide can be synthesized using a variety of methods, including the reaction of 2,5-dimethoxybenzaldehyde with benzylsulfonyl chloride in the presence of a base. The resulting product is then treated with acetic anhydride to form 2-(benzylsulfonyl)-N-(2,5-dimethoxyphenyl)acetamide.

Scientific Research Applications

2-(benzylsulfonyl)-N-(2,5-dimethoxyphenyl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent antitumor activity against a range of cancer cell lines, including breast, lung, and colon cancer. Additionally, 2-(benzylsulfonyl)-N-(2,5-dimethoxyphenyl)acetamide has been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.